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Compound of Interest

Compound Name: GR 159897

Cat. No.: B1672119 Get Quote

These application notes provide a detailed protocol for the dissolution of GR 159897, a potent

and selective non-peptide neurokinin 2 (NK2) receptor antagonist, in dimethyl sulfoxide

(DMSO) for use in a variety of research applications. Adherence to these guidelines will help

ensure the accurate preparation of stock solutions for experimental use.

Product Information and Properties
GR 159897 is a well-characterized compound used in studies related to anxiety, inflammation,

and respiratory conditions due to its selective antagonism of the NK2 receptor.[1][2]

Property Value References

Molecular Weight 414.54 g/mol [3]

Molecular Formula C₂₃H₂₇FN₂O₂S [3]

Purity ≥97%

Solubility in DMSO Up to 50 mM

Storage of Solid Desiccate at -20°C

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[4]
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Experimental Protocol: Preparation of a 50 mM
Stock Solution
This protocol describes the preparation of a 50 mM stock solution of GR 159897 in DMSO.

Materials:

GR 159897 (solid form)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aliquoting GR 159897:

Before opening, allow the vial of GR 159897 to equilibrate to room temperature for at least

15-20 minutes to prevent condensation of moisture.

In a sterile environment (e.g., a laminar flow hood), weigh out the desired amount of GR
159897 using a calibrated analytical balance. For example, to prepare 1 mL of a 50 mM

stock solution, weigh out 20.73 mg of GR 159897 (Calculation: 0.050 mol/L * 0.001 L *

414.54 g/mol = 0.02073 g = 20.73 mg).

Transfer the weighed compound into a sterile vial.

Dissolution in DMSO:

Add the calculated volume of anhydrous DMSO to the vial containing the GR 159897. To

continue the example, add 1 mL of DMSO.
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Cap the vial tightly and vortex thoroughly for several minutes until the solid is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid

dissolution if necessary, but avoid excessive heat.

Storage and Handling:

Once dissolved, the stock solution should be aliquoted into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Store the aliquots in tightly sealed, light-protected vials at -20°C for short-term storage (up

to 1 month) or at -80°C for long-term storage (up to 6 months).[4]

When preparing working solutions for experiments, thaw the stock solution aliquot at room

temperature and dilute it with the appropriate aqueous buffer or cell culture medium. It is

crucial to note that the final concentration of DMSO in the experimental setup should be

kept to a minimum (typically <0.5%) to avoid solvent-induced effects.[5]

Visualization of Signaling Pathway and
Experimental Workflow
The following diagrams illustrate the mechanism of action of GR 159897 and the workflow for

preparing a stock solution.
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Caption: GR 159897 blocks Neurokinin A (NKA) binding to the NK2 receptor.
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Caption: Workflow for preparing a GR 159897 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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